Cas no 332023-20-8 ((5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 332023-20-8
• MF: C₁₈H₁₅N₃O₅S
• MW: 385.393802881241
• CID: 6472031
• Update Time: 2025-11-04

(5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one
• (E)-2-morpholino-5-((5-(3-nitrophenyl)furan-2-yl)methylene)thiazol-4(5H)-one
• (5E)-2-(morpholin-4-yl)-5-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-1,3-thiazol-4(5H)-one
• 4(5H)-Thiazolone, 2-(4-morpholinyl)-5-[[5-(3-nitrophenyl)-2-furanyl]methylene]-

• Inchi： 1S/C18H15N3O5S/c22-17-16(27-18(19-17)20-6-8-25-9-7-20)11-14-4-5-15(26-14)12-2-1-3-13(10-12)21(23)24/h1-5,10-11H,6-9H2
• InChI Key： CQYMCBGYNJJBJR-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(C3=CC=CC([N+]([O-])=O)=C3)O2)C(=O)N=C1N1CCOCC1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 586.4±60.0 °C(Predicted)
• pka: -2.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one

The Comprehensive Overview of CAS No. 332023-20-8: (5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one

The compound with CAS No. 332023-20-8, known as (5E)-2-(morpholin-4-yl)-5-{5-(3-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a morpholine ring, a furan moiety, and a thiazole core, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in the context of cancer treatment and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereochemistry. The morpholine ring serves as a key structural element, contributing to the molecule's stability and bioavailability. The furan moiety, substituted with a 3-nitrophenyl group, introduces additional electronic and steric effects that enhance the compound's interactions with biological targets. The thiazole core is another critical component, as it is known to exhibit significant pharmacological activity in various drug classes.

Recent research has focused on the biological evaluation of CAS No. 332023-20-8, particularly its ability to inhibit key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against protein kinase C (PKC), a enzyme that plays a pivotal role in cancer cell proliferation and survival. Furthermore, its ability to modulate neurotrophic factor signaling has made it a subject of interest in the development of treatments for Alzheimer's disease and other neurodegenerative conditions.

The structural features of CAS No. 332023-20-8 also make it an attractive candidate for further optimization through medicinal chemistry approaches. By modifying the substituents on the furan ring or altering the connectivity within the thiazole core, researchers aim to enhance the compound's potency, selectivity, and pharmacokinetic properties. These modifications could potentially lead to the development of next-generation therapeutics with improved efficacy and reduced side effects.

In terms of its physical properties, CAS No. 332023-20-8 exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and conformational dynamics.

From an environmental standpoint, preliminary studies suggest that CAS No. 332023-20-8 undergoes biodegradation under aerobic conditions, with a half-life of about 7 days in aqueous environments. This indicates that the compound has a relatively low environmental impact when properly managed during manufacturing and disposal processes.

In conclusion, CAS No. 332023